Cas no 117390-35-9 (Thieno3,2-bpyridine-6-carbaldehyde)

• Product Name: Thieno3,2-bpyridine-6-carbaldehyde
• CAS No: 117390-35-9
• MF: C₈H₅NOS
• MW: 163.196400403976
• CID: 1100508
• PubChem ID: 14025919
• Update Time: 2025-05-23

Thieno3,2-bpyridine-6-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-b]pyridine-6-carboxaldehyde
• AKOS022636601
• 117390-35-9
• DB-145614
• Z1202209325
• thieno[3,2-b]pyridine-6-carbaldehyde
• SCHEMBL16693158
• EN300-77984
• Thieno3,2-bpyridine-6-carbaldehyde

• Inchi： 1S/C8H5NOS/c10-5-6-3-8-7(9-4-6)1-2-11-8/h1-5H
• InChI Key： AYYSYOMUORYGOV-UHFFFAOYSA-N
• SMILES： S1C=CC2=C1C=C(C=O)C=N2

Computed Properties

• Exact Mass: 163.00918496g/mol
• Monoisotopic Mass: 163.00918496g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 58.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyridines

Additional information on Thieno3,2-bpyridine-6-carbaldehyde

Research Brief on Thieno[3,2-b]pyridine-6-carbaldehyde (CAS: 117390-35-9) in Chemical Biology and Pharmaceutical Applications

Thieno[3,2-b]pyridine-6-carbaldehyde (CAS: 117390-35-9) is a heterocyclic compound that has garnered significant attention in recent years due to its versatile applications in medicinal chemistry and drug discovery. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biological activities, and potential therapeutic applications. The compound's unique structural features, including the fused thienopyridine core and aldehyde functional group, make it a valuable scaffold for designing novel bioactive molecules.

Recent studies have highlighted the role of Thieno[3,2-b]pyridine-6-carbaldehyde as a key intermediate in the synthesis of pharmacologically active compounds. For instance, its aldehyde group serves as a reactive handle for further derivatization, enabling the construction of diverse libraries of small molecules with potential anticancer, antimicrobial, and anti-inflammatory properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of kinase inhibitors, where it was incorporated into compounds showing nanomolar potency against specific cancer-related kinases.

In terms of synthetic methodologies, advances have been made in the efficient production of Thieno[3,2-b]pyridine-6-carbaldehyde. A 2022 paper in Organic Letters described a novel one-pot synthesis route starting from readily available thiophene derivatives, achieving higher yields (up to 78%) and improved purity compared to traditional methods. This development is particularly significant for scaling up production for pharmaceutical applications.

The compound's mechanism of action has been investigated in several biological contexts. Research published in Bioorganic & Medicinal Chemistry (2023) revealed that derivatives of Thieno[3,2-b]pyridine-6-carbaldehyde exhibit promising activity against Mycobacterium tuberculosis by inhibiting the enzyme decaprenylphosphoryl-β-D-ribose 2'-epimerase (DprE1), a validated drug target for tuberculosis treatment. These findings suggest potential applications in addressing antimicrobial resistance.

From a drug development perspective, structure-activity relationship (SAR) studies have been crucial in optimizing the biological activity of Thieno[3,2-b]pyridine-6-carbaldehyde derivatives. Computational modeling and molecular docking studies have helped identify key interactions with biological targets, guiding the design of more potent analogs. Recent work has focused on improving pharmacokinetic properties, with some derivatives showing enhanced metabolic stability and oral bioavailability in preclinical models.

Looking forward, Thieno[3,2-b]pyridine-6-carbaldehyde continues to be a promising scaffold for drug discovery. Current research directions include exploring its applications in targeted protein degradation (PROTACs) and covalent inhibitor design. The compound's versatility and the growing body of research supporting its pharmacological potential make it an important focus area in chemical biology and medicinal chemistry.